molecular formula C24H26N4O5S B1226425 N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

Cat. No. B1226425
M. Wt: 482.6 g/mol
InChI Key: BWGRZTGWWWUEFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide is an aromatic amide.

Scientific Research Applications

Diuretic Properties and Hypertension Remedy

  • Polymorphic Modifications for Diuretic Properties : A study by Shishkina et al. (2018) discusses a compound with a similar structure possessing strong diuretic properties and potential as a new hypertension remedy. The study details the polymorphic modifications of this compound, which influence its crystal packing and, potentially, its pharmacological profile.

Synthesis and Production

  • Efficient Synthesis for Potential Applications : Research led by Dorow et al. (2006) developed an efficient synthesis method for a compound closely related to N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide. This synthesis is crucial for its scalable production and potential application in various fields.

Radioligand Development for PET Imaging

  • Radioligand Synthesis for PET Imaging : A study by Matarrese et al. (2001) focuses on the synthesis of novel quinoline-2-carboxamide derivatives as potential radioligands. These are used for noninvasive assessment of peripheral benzodiazepine type receptors (PBR) in vivo with positron emission tomography (PET), indicating a role in advanced imaging techniques.

Diuretic Activity Study

  • Structure-Diuretic Activity Relationship : In another study by Ukrainets et al. (2018), a series of new N-(arylalkyl)-6-hydroxy-2-methyl-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamides were synthesized and examined for their diuretic effect. This study is relevant due to the structural similarities with the target compound and its potential diuretic applications.

Antiproliferative and Kinase Inhibitory Activities

  • Antiproliferative Activity and Kinase Inhibition : Li et al. (2013) conducted a study on novel 4-(2-fluorophenoxy)quinoline derivatives, which includes a moiety similar to the target compound. These derivatives were evaluated for their antiproliferative activity and c-Met kinase inhibition, suggesting potential applications in cancer research and treatment.

properties

Product Name

N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

Molecular Formula

C24H26N4O5S

Molecular Weight

482.6 g/mol

IUPAC Name

N-(5-morpholin-4-ylsulfonyl-2-pyrrolidin-1-ylphenyl)-2-oxo-1H-quinoline-4-carboxamide

InChI

InChI=1S/C24H26N4O5S/c29-23-16-19(18-5-1-2-6-20(18)25-23)24(30)26-21-15-17(7-8-22(21)27-9-3-4-10-27)34(31,32)28-11-13-33-14-12-28/h1-2,5-8,15-16H,3-4,9-14H2,(H,25,29)(H,26,30)

InChI Key

BWGRZTGWWWUEFA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)NC(=O)C4=CC(=O)NC5=CC=CC=C54

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
Reactant of Route 2
Reactant of Route 2
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
Reactant of Route 3
Reactant of Route 3
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
Reactant of Route 4
Reactant of Route 4
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
Reactant of Route 5
Reactant of Route 5
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
Reactant of Route 6
Reactant of Route 6
N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.